Cas no 1201633-72-8 (2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one)
2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5,6-dihydrobenzo[d]thiazol-7(4H)-one
- 2-BROMO-5,6-DIHYDRO-4H-BENZOTHIAZOL-7-ONE
- AG-L-59744
- ARONIS023742
- ARONIS23932
- CTK5I9075
- STL069445
- SureCN6862670
- 2-bromo-5,6-dihydro-1,3-benzothiazol-7(4H)-one
- FCH1382757
- RP28001
- AK128252
- 2-bromo-4,5,6-trihydrobenzothiazol-7-one
- AX8250043
- AB0070447
- ST45053062
- ST24040130
- 7(4H)-Benzothiazolone, 2-bromo-5,6-dihydro-
- 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
- SCHEMBL6862670
- 2-bromo-5,6-dihydro-4H-1,3-benzothiazol-7-one
- AKOS005111438
- A892319
- SY265060
- EN300-2941896
- CS-0035918
- AMY16445
- CCG-321761
- BYB63372
- 1201633-72-8
- DB-122039
- AS-30186
- MFCD13250122
- DTXSID90657966
-
- MDL: MFCD13250122
- Inchi: 1S/C7H6BrNOS/c8-7-9-4-2-1-3-5(10)6(4)11-7/h1-3H2
- InChI Key: AINBODIOGRXMKN-UHFFFAOYSA-N
- SMILES: BrC1=NC2=C(C(CCC2)=O)S1
Computed Properties
- Exact Mass: 230.93535g/mol
- Monoisotopic Mass: 230.93535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2
- XLogP3: 2.4
2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CN090-50mg |
2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one |
1201633-72-8 | 98% | 50mg |
315.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CN090-200mg |
2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one |
1201633-72-8 | 98% | 200mg |
786.0CNY | 2021-07-14 | |
| TRC | B679480-10mg |
2-Bromo-5,6-dihydro-4H-benzothiazol-7-one |
1201633-72-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B679480-50mg |
2-Bromo-5,6-dihydro-4H-benzothiazol-7-one |
1201633-72-8 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B679480-100mg |
2-Bromo-5,6-dihydro-4H-benzothiazol-7-one |
1201633-72-8 | 100mg |
$ 160.00 | 2022-06-06 | ||
| Chemenu | CM159585-1g |
2-Bromo-5,6-dihydrobenzo[d]thiazol-7(4H)-one |
1201633-72-8 | 95% | 1g |
$463 | 2021-08-05 | |
| Chemenu | CM159585-5g |
2-Bromo-5,6-dihydrobenzo[d]thiazol-7(4H)-one |
1201633-72-8 | 95% | 5g |
$1356 | 2021-08-05 | |
| Chemenu | CM159585-250mg |
2-Bromo-5,6-dihydrobenzo[d]thiazol-7(4H)-one |
1201633-72-8 | 95%+ | 250mg |
$65 | 2023-02-18 | |
| Chemenu | CM159585-1g |
2-Bromo-5,6-dihydrobenzo[d]thiazol-7(4H)-one |
1201633-72-8 | 95%+ | 1g |
$178 | 2023-02-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B38915-100mg |
2-Bromo-5,6-dihydrobenzo[d]thiazol-7(4H)-one |
1201633-72-8 | 98% | 100mg |
¥253.0 | 2022-10-09 |
2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
Comprehensive Overview of 2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one (CAS No. 1201633-72-8)
2-Bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one (CAS No. 1201633-72-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities. The presence of a bromo substituent at the 2-position and a ketone group at the 7-position makes it a valuable intermediate in synthetic chemistry.
In recent years, the demand for benzothiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one due to its potential as a building block for anticancer agents and antimicrobial compounds. The compound's CAS number 1201633-72-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
One of the most discussed topics in the context of 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one is its role in green chemistry. With increasing environmental concerns, scientists are exploring sustainable methods to synthesize this compound. Questions like "How to synthesize 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one efficiently?" or "What are the eco-friendly alternatives for its production?" are commonly encountered in search engines and AI-driven queries.
The compound's molecular structure also makes it a subject of interest in computational chemistry. Researchers use density functional theory (DFT) calculations to predict its reactivity and interactions with biological targets. This approach aligns with the growing trend of AI-assisted drug design, where machine learning models are employed to optimize molecular properties.
Another hot topic is the scalability of 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one production. Industrial applications require cost-effective and large-scale synthesis methods, which has led to innovations in catalytic processes and flow chemistry. Searches for "industrial synthesis of benzothiazole derivatives" often highlight this compound as a case study.
In the realm of material science, 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one is explored for its potential in organic electronics. Its electron-deficient nature makes it a candidate for organic semiconductors and photovoltaic materials. This aligns with the global push for renewable energy solutions, a topic frequently searched by professionals and enthusiasts alike.
Safety and handling of CAS No. 1201633-72-8 are also critical considerations. While not classified as hazardous, proper laboratory practices are essential to ensure safe usage. Queries such as "storage conditions for 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one" or "handling precautions for benzothiazole derivatives" are common among laboratory personnel.
To summarize, 2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one (CAS No. 1201633-72-8) is a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its relevance in green chemistry, computational modeling, and industrial synthesis ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to remain a focal point for innovation and discovery.
1201633-72-8 (2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one) Related Products
- 1280703-98-1(2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-4-one)
- 81569-64-4(5-Thiazolecarboxylicacid, 2-bromo-4-propyl-)
- 10513-26-5(2-Bromo-5,5-dimethyl-5,6-dihydrobenzodthiazol-7(4H)-one)
- 1379295-90-5(2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine)
- 1080642-17-6(2-bromo-4H,5H,6H-cyclopenta[d][1,3]thiazole)
- 1403666-18-1(2-Bromo-5-methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one)
- 935850-03-6(4,5,6,7-tetrahydro-1,3-benzothiazol-7-one)
- 87707-34-4(7(4H)-Benzothiazolone, 5,6-dihydro-6,6-dimethyl-)
- 438568-89-9(2-bromo-4,5,6,7-tetrahydro-1,3-benzothiazole)
- 1093106-54-7(1-(2-bromo-4-methyl-5-thiazolyl)Ethanone)